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Compound of Interest

Compound Name: Eugenone

Cat. No.: B1671781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical identifiers and properties of

eugenone. The information is presented to support research and development activities where

precise chemical information is paramount.

Core Chemical Identifiers
Eugenone, a naturally occurring aromatic ketone, has been reported in Syzygium aromaticum.

[1] Its unambiguous identification is crucial for scientific documentation, regulatory submissions,

and procurement. The following table summarizes its key chemical identifiers.
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Identifier Type Identifier Source

CAS Number 480-27-3
CAS Common Chemistry,

PubChem[1]

IUPAC Name

1-(2,4,6-

trimethoxyphenyl)butane-1,3-

dione

PubChem[1]

Synonyms

Eugenon, 1-(2,4,6-

Trimethoxyphenyl)-1,3-

butanedione, 2,4,6-

Trimethoxybenzoylacetone

PubChem[1]

Molecular Formula C13H16O5 PubChem[1][2][3]

Molecular Weight 252.26 g/mol PubChem[1][3]

PubChem CID 5317271 PubChem[1]

InChI

InChI=1S/C13H16O5/c1-

8(14)5-10(15)13-11(17-3)6-

9(16-2)7-12(13)18-4/h6-

7H,5H2,1-4H3

PubChem[1][2][3]

InChIKey
ZYRBXTNFHYZHSK-

UHFFFAOYSA-N
PubChem[1][2][3]

SMILES
CC(=O)CC(=O)C1=C(C=C(C=

C1OC)OC)OC
PubChem[1][2]

UNII Q49DQ8CSTB PubChem[1]

ChEBI ID CHEBI:169678 PubChem[1]

DSSTox Substance ID DTXSID501318730 PubChem[1]

HMDB ID HMDB0030668 PubChem[1]

Physicochemical Properties
A summary of key physicochemical properties of eugenone is presented below.
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Property Value Source

Physical Description Solid
Human Metabolome Database

(HMDB)[1]

Melting Point 97 - 98 °C
Human Metabolome Database

(HMDB)[1]

Monoisotopic Mass 252.09977361 Da PubChem[1]

XLogP (predicted) 1.4 PubChem[2]

Visualization of Chemical Identifier Relationships
The following diagram illustrates the logical relationship between eugenone and its primary

chemical identifiers.
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Structural Identifiers

Registry & Formula

Database Identifiers

Eugenone

IUPAC Name
1-(2,4,6-trimethoxyphenyl)butane-1,3-dione

SMILES
CC(=O)CC(=O)C1=C(C=C(C=C1OC)OC)OC

InChI
InChI=1S/C13H16O5/...

CAS Number
480-27-3

Molecular Formula
C13H16O5

PubChem CID
5317271

InChIKey
ZYRBXTNFHYZHSK-UHFFFAOYSA-N

ChEBI ID
CHEBI:169678

HMDB ID
HMDB0030668

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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